3-{1,4-dioxaspiro[4.4]nonan-6-yl}pyrrolidine
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Overview
Description
3-{1,4-dioxaspiro[4.4]nonan-6-yl}pyrrolidine is a complex organic compound characterized by its unique spirocyclic structure. This compound is part of a class of chemicals known for their diverse applications in various fields such as chemistry, biology, medicine, and industry.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-{1,4-dioxaspiro[4.4]nonan-6-yl}pyrrolidine typically involves multiple steps, starting with the formation of the spirocyclic core. One common method includes the cyclization of appropriate precursors under acidic conditions. The reaction conditions often require careful control of temperature and pH to ensure the formation of the desired product.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and advanced purification techniques. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions: 3-{1,4-dioxaspiro[4.4]nonan-6-yl}pyrrolidine can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions can be facilitated by using strong nucleophiles like sodium azide (NaN3) or iodide ions (I-).
Major Products Formed: The major products formed from these reactions can vary depending on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions can produce alcohols.
Scientific Research Applications
3-{1,4-dioxaspiro[4.4]nonan-6-yl}pyrrolidine has found applications in various scientific research fields:
Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the study of reaction mechanisms.
Biology: The compound may be used in the development of new drugs or as a tool in biological assays.
Medicine: Its derivatives could potentially be explored for therapeutic uses, such as in the treatment of diseases.
Industry: The compound's unique properties make it useful in the development of new materials and chemical processes.
Mechanism of Action
The mechanism by which 3-{1,4-dioxaspiro[4.4]nonan-6-yl}pyrrolidine exerts its effects depends on its specific application. For instance, in medicinal chemistry, it may interact with biological targets such as enzymes or receptors, leading to a biological response. The molecular pathways involved can include binding to active sites, inhibition of enzymatic activity, or modulation of signaling pathways.
Comparison with Similar Compounds
3-{1,4-dioxaspiro[4.4]nonan-6-yl}pyrrolidine is unique due to its spirocyclic structure, which distinguishes it from other compounds. Similar compounds include other spirocyclic compounds like spiroindoline and spirooxindole. These compounds share structural similarities but may differ in their chemical properties and applications.
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Properties
CAS No. |
2731008-17-4 |
---|---|
Molecular Formula |
C11H19NO2 |
Molecular Weight |
197.3 |
Purity |
95 |
Origin of Product |
United States |
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